2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide

• IUPAC Name: 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C16H16ClNO2/c1-11(12-6-5-7-13(10-12)20-2)18-16(19)14-8-3-4-9-15(14)17/h3-11H,1-2H3,(H,18,19)
• InChI Key: GDDJTFSXJWFKBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide, also known as CMEB, is a chemical compound that has been extensively researched for its potential use in various scientific applications. CMEB is a benzamide derivative that contains a chloro group and a methoxyphenyl group, which makes it a useful compound in several fields of research.

Mechanism of Action

2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide is known to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. HDACs have been implicated in the development of various diseases, including cancer, and the inhibition of HDAC activity by 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide may help to prevent or treat these diseases.
Biochemical and Physiological Effects:
2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which suggests that it may have potential as an anti-cancer agent. It has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. However, one limitation is that it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide. Another direction is the investigation of the potential use of 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide in combination with other therapeutic agents for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide involves the reaction of 2-chlorobenzoyl chloride with 3-methoxyphenylethylamine in the presence of a base such as triethylamine or sodium hydroxide. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

2-chloro-N-[1-(3-methoxyphenyl)ethyl]benzamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its antibacterial and antifungal properties.